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Compound of Interest

Compound Name: Bis-aminooxy-PEG2

Cat. No.: B1667426

An In-depth Technical Guide to Bis-aminooxy-
PEG2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bis-aminooxy-PEG2, a homobifunctional
crosslinker pivotal in the field of bioconjugation. It details the chemical structure,
physicochemical properties, and its application in forming stable oxime bonds for the
development of complex biomolecular conjugates.

Core Properties of Bis-aminooxy-PEG2

Bis-aminooxy-PEG2, systematically known as O,0'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis-
hydroxylamine, is a polyethylene glycol (PEG) derivative containing two terminal aminooxy
groups. These groups are highly reactive towards carbonyl moieties (aldehydes and ketones),
making this molecule an invaluable tool for covalently linking biomolecules.
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Property Value

Chemical Formula C6H16N204

Molecular Weight 180.2 g/mol [1]

CAS Number 98627-71-5

Appearance Colorless to light yellow liquid
Solubility Soluble in Water, DMSO, DMF

Chemical Structure

The structure of Bis-aminooxy-PEG2 consists of a short PEG chain, which enhances water
solubility and biocompatibility, flanked by two aminooxy functional groups.
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Caption: Chemical structure of Bis-aminooxy-PEG2.

Mechanism of Action: Oxime Ligation

The primary application of Bis-aminooxy-PEG2 revolves around a chemoselective reaction
known as oxime ligation. The aminooxy groups (-ONH2) react specifically with aldehydes or
ketones to form a highly stable oxime linkage (-O-N=C-).[2] This reaction is bioorthogonal,
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meaning it proceeds efficiently under mild, physiological conditions without interfering with
other functional groups present in biological systems.

The formation of an oxime bond is significantly more stable than an imine bond formed from a
standard primary amine. If a reducing agent is used during the reaction, a hydroxylamine
linkage will be formed instead.[2]

Experimental Protocol: Bioconjugation via Oxime
Ligation

The following is a generalized protocol for the conjugation of a protein (or other biomolecule)
containing an aldehyde or ketone group with Bis-aminooxy-PEG2.

Materials:

Protein with an accessible aldehyde or ketone group

Bis-aminooxy-PEG2

Coupling Buffer (e.g., 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.2-7.5)

Aniline (optional, as a catalyst)

Desalting column or dialysis tubing for purification

Procedure:

» Preparation of Reactants:

o Dissolve the protein in the coupling buffer to a final concentration of 1-10 mg/mL.

o Prepare a stock solution of Bis-aminooxy-PEG2 in an appropriate solvent (e.g., DMSO or
water) at a concentration that will result in the desired molar excess when added to the
protein solution. A 10 to 50-fold molar excess of the PEG linker is common.

o Conjugation Reaction:

o Add the Bis-aminooxy-PEG2 stock solution to the protein solution.
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o If using a catalyst, add aniline to a final concentration of 10-100 mM.

o Incubate the reaction mixture at room temperature or 37°C for 2 to 24 hours. The reaction
progress can be monitored by techniques such as SDS-PAGE or mass spectrometry.

o Purification:

o Remove the excess, unreacted Bis-aminooxy-PEG2 and catalyst using a desalting
column or by dialysis against a suitable buffer.

e Characterization:

o Confirm the successful conjugation and determine the degree of labeling using methods
like SDS-PAGE (which will show a shift in molecular weight), UV-Vis spectroscopy, or
mass spectrometry.
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Experimental Workflow for Bioconjugation
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Caption: A typical experimental workflow for bioconjugation.
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Signaling Pathway and Logical Relationships

The utility of Bis-aminooxy-PEG2 lies in its ability to act as a homobifunctional crosslinker.
This allows for the creation of various molecular architectures, such as linking two proteins
together or creating a protein dimer.
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Logical Relationship of Bis-aminooxy-PEG2 in Crosslinking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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